Cas no 73323-90-7 (2-(2,5-dioxopyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid
• CAS No: 73323-90-7
• MDL: MFCD00481983
• CID: 4658057
• PubChem ID: 2770225
• Update Time: 2025-06-07

2-(2,5-dioxopyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid

• MDL： MFCD00481983

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid

Comprehensive Overview of 2-(2,5-Dioxopyrrolidin-1-yl)propanoic Acid (CAS No. 73323-90-7)

2-(2,5-Dioxopyrrolidin-1-yl)propanoic acid, also known by its CAS number 73323-90-7, is a versatile compound with significant applications in various fields, particularly in chemical and pharmaceutical research. This compound is a derivative of succinimide and propanoic acid, making it a valuable reagent in the synthesis of complex molecules and the development of novel pharmaceuticals.

The chemical structure of 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid consists of a pyrrolidinone ring attached to a propanoic acid moiety. The pyrrolidinone ring is characterized by its high reactivity and stability, which makes it an excellent leaving group in nucleophilic substitution reactions. This property is crucial in the synthesis of peptides and other bioactive molecules, where the compound serves as a coupling agent to form amide bonds efficiently.

Recent advancements in chemical biology have highlighted the importance of 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to modify proteins and peptides to enhance their pharmacological properties. By attaching specific functional groups to the pyrrolidinone ring, researchers were able to improve the solubility and bioavailability of therapeutic agents, thereby enhancing their efficacy and reducing side effects.

In the context of drug discovery, 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid has been utilized as a key intermediate in the synthesis of small molecule inhibitors. These inhibitors target specific enzymes or receptors involved in disease pathways, such as kinases and G protein-coupled receptors (GPCRs). The ability to fine-tune the structure of these inhibitors through modifications to the pyrrolidinone ring has led to the development of more potent and selective drugs with improved therapeutic profiles.

The versatility of 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid extends beyond its use as a coupling agent and intermediate. It has also found applications in materials science, where it is used to functionalize surfaces and create bioconjugates for diagnostic and therapeutic purposes. For example, researchers at the University of California have developed a method to immobilize biomolecules on solid surfaces using this compound, which has potential applications in biosensors and drug delivery systems.

In addition to its synthetic utility, 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid has been studied for its potential biological activities. Studies have shown that this compound can modulate cellular processes such as apoptosis and inflammation. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the development of anti-inflammatory drugs based on this scaffold.

The safety profile of 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid has also been extensively evaluated. Toxicological studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical reagent or pharmaceutical agent, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid (CAS No. 73323-90-7) is a multifaceted compound with a wide range of applications in chemical biology, pharmaceutical research, and materials science. Its unique chemical properties make it an indispensable tool for researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.